Cas no 1259073-45-4 (4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide;dihydrochloride)

• Product Name: 4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide;dihydrochloride
• CAS No: 1259073-45-4
• MF: C₁₃H₂₃Cl₂N₃O₂S
• MW: 356.311619997025
• CID: 5050230
• Update Time: 2026-02-28

4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide dihydrochloride
• NE39570
• 4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide;dihydrochloride
• 4-Methyl-N-(2-(piperazin-1-yl)ethyl)benzenesulfonamide dihydrochloride

• Inchi： 1S/C13H21N3O2S.2ClH/c1-12-2-4-13(5-3-12)19(17,18)15-8-11-16-9-6-14-7-10-16;;/h2-5,14-15H,6-11H2,1H3;2*1H
• InChI Key： MEQKFMOGFJWSEM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CC(C)=CC=1)(NCCN1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide;dihydrochloride

Comprehensive Overview of 4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide Dihydrochloride (CAS No. 1259073-45-4)

4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide dihydrochloride (CAS No. 1259073-45-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a piperazine moiety and a methyl-substituted benzene ring. Such structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and receptor modulation.

In recent years, the demand for high-purity research chemicals like 4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide dihydrochloride has surged, driven by advancements in drug discovery and precision medicine. Researchers are increasingly exploring its potential applications in targeting G-protein-coupled receptors (GPCRs), which play a critical role in cellular signaling pathways. This aligns with the growing interest in personalized therapeutics and biomarker-driven drug development, topics frequently searched in academic and industrial circles.

The compound’s solubility and stability in aqueous solutions make it suitable for in vitro and in vivo studies. Its dihydrochloride salt form enhances bioavailability, a key consideration for pharmacokinetic analyses. These properties are often highlighted in discussions about drug formulation optimization, a trending topic in pharmaceutical sciences.

From a synthetic chemistry perspective, CAS No. 1259073-45-4 exemplifies the importance of structure-activity relationship (SAR) studies. Modifications to its piperazine-ethyl linker or sulfonamide group can yield analogs with varied biological activities. This adaptability resonates with the current focus on fragment-based drug design and computational chemistry, as evidenced by frequent searches for these methodologies in AI-driven research tools.

Quality control of 4-methyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide dihydrochloride is critical, with HPLC and mass spectrometry being standard techniques for purity verification. This aligns with industry demands for GMP-compliant intermediates, a hot topic in regulatory science forums. Additionally, its handling requires adherence to laboratory safety protocols, a subject of perennial interest in research best practices.

In summary, CAS No. 1259073-45-4 represents a versatile scaffold in medicinal chemistry, bridging basic research and translational applications. Its relevance to neuropharmacology and molecular targeting ensures its continued prominence in scientific literature and high-impact journals. As the scientific community prioritizes sustainable synthesis and green chemistry, future derivatization of this compound may further expand its utility.